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Compound of Interest

Compound Name: Einecs 266-502-9

Cat. No.: B3055782 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of Acrylic Acid (Einecs 266-502-9).

Strict adherence to these guidelines is critical to ensure personnel safety and operational

integrity within the laboratory environment.

Acrylic acid is a flammable, corrosive, and toxic substance that can cause severe skin burns,

eye damage, and respiratory irritation.[1][2] It is also harmful if swallowed or inhaled.[1][2]

Proper handling and the use of appropriate personal protective equipment are mandatory to

minimize exposure risks.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling acrylic acid, compiled from

safety data sheets.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes and Face
Chemical Splash Goggles &

Full Face Shield

Goggles should be worn to

protect against splashes. A full

face shield is necessary when

there is a higher risk of

splashing or spraying of the

liquid.[3]

Skin and Body Chemical-Resistant Gloves

Nitrile or neoprene rubber

gloves are recommended. For

frequent or prolonged contact,

consult the glove

manufacturer's specific

permeation data.[3]

Protective Clothing

Wear sufficient protective

clothing to cover all exposed

skin. For significant exposure

risk, impermeable clothing

made of neoprene or nitrile

rubber is advised.[3] Flame-

retardant and antistatic

protective clothing should be

considered.

Respiratory Air-Purifying Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

Ensure proper ventilation, such

as a chemical fume hood, is

always used.[1]
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The following diagram outlines the standard operating procedure for the safe handling of acrylic

acid, from preparation to disposal.

Preparation

Handling and Use

Cleanup and Disposal

Emergency Procedures

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials and Spill Kit

Dispense Acrylic Acid Inside Fume Hood
(Use spark-proof tools)

Proceed to Handling

Perform Experimental Procedure

Securely Close Container After Use

Decontaminate Work Area

Proceed to Cleanup

Dispose of Liquid Waste in
Approved Hazardous Waste Container

Dispose of Contaminated Solids
(e.g., gloves, wipes) in Designated Solid Waste Container

Remove PPE in Correct Order

Wash Hands Thoroughly

In Case of Spill:
Evacuate, Ventilate, and Use Spill Kit with Non-combustible Absorbent

In Case of Exposure:
Immediately Flush Affected Area with Water for 15 minutes and Seek Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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